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Compound of Interest

Compound Name: Samarium-147

Cat. No.: B087331

A Comprehensive Overview for Researchers and
Scientists

This technical guide provides an in-depth exploration of the discovery, history, and analytical
application of the Samarium-147 (14’Sm) isotopic system in geochronology. Tailored for
researchers, scientists, and drug development professionals with an interest in isotopic
analysis, this document details the foundational principles, experimental protocols, and data
interpretation that underpin the Samarium-Neodymium (Sm-Nd) dating method.

Introduction: The Advent of a Powerful
Geochronometer

The utility of the long-lived alpha decay of 4’Sm to Neodymium-143 (**3Nd) as a
geochronological tool was first rigorously established in the mid-1970s.[1][2] The exceptionally
long half-life of 47Sm, approximately 106 billion years, makes the Sm-Nd dating method
particularly suitable for determining the absolute ages of ancient geological materials, including
igneous and metamorphic rocks, as well as meteorites and lunar samples.[1] The pioneering
work of Gunter W. Lugmair and his colleagues on lunar basalts and eucrites demonstrated the
potential of the Sm-Nd system to yield precise crystallization ages, solidifying its importance in
planetary science and geology.[2]

Samarium and Neodymium are rare earth elements (REES) that are less susceptible to
partitioning during sedimentation and diagenesis compared to other parent-daughter isotope

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b087331?utm_src=pdf-interest
https://www.benchchem.com/product/b087331?utm_src=pdf-body
https://www.cambridge.org/core/books/abs/using-geochemical-data/using-radiogenic-isotope-data/4FDC47830BD31D7EFAF7D226CF62FAA5
https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
https://www.cambridge.org/core/books/abs/using-geochemical-data/using-radiogenic-isotope-data/4FDC47830BD31D7EFAF7D226CF62FAA5
https://fiveable.me/isotope-geochemistry/unit-3/sm-nd-system/study-guide/vBCQRFIDlXG3pnK2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

systems, such as Rubidium-Strontium.[3] This geochemical coherence makes the Sm-Nd
system a robust tool for dating and tracing the petrogenetic history of rocks and the evolution of
the Earth's mantle and crust.[3]

The Radioactive Decay of Samarium-147

The foundation of the Sm-Nd geochronometer is the alpha decay of 147Sm to 143Nd. This
process involves the emission of an alpha particle, which transforms a 4’Sm atom into a 143Nd
atom.

The decay equation is as follows:
147Sm - 143Nd + a

The long half-life of this decay process means that the accumulation of radiogenic 1*3Nd is a
slow and measurable process over geological timescales.[1]

Quantitative Data for the *4’Sm Isotopic System

Accurate and precise geochronology relies on well-constrained decay constants and isotopic
ratios. The table below summarizes the key quantitative data for the 14’Sm isotopic system.

Parameter Value Reference
Half-life of 147Sm (T%%) 1.066 x 10 years [4]
Decay Constant of 147Sm (A) 6.54 x 1012 yr—1 [2]
Natural Abundance of 147Sm 15% [4]
Standard Normalization Ratio 146Nd/1*4Nd = 0.7219 [51[6]
CHUR 43Nd/*44Nd (present

~0.512638 [2]
day)
CHUR 147Sm/144Nd (present

~0.1967 [2]

day)

Experimental Protocols
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The determination of a Sm-Nd isochron age involves a series of meticulous experimental
procedures, from sample preparation to mass spectrometric analysis. The following sections
outline a typical workflow.

Sample Preparation

o Sample Selection and Crushing: Select fresh, unweathered rock samples. Crush the
samples to a grain size of approximately 250-375 um using a jaw crusher and disk mill,
avoiding tungsten-carbide equipment which can cause interference.[7]

e Mineral Separation: If a mineral isochron is desired, separate individual minerals (e.g.,
garnet, pyroxene) using standard techniques such as magnetic separation and heavy liquids.
For whole-rock isochrons, a representative powder of the entire rock is used.[7]

e Leaching (for minerals): To remove any surface contamination or secondary alteration
products, mineral separates may be leached in dilute acids.

Chemical Separation of Sm and Nd

The separation of Sm and Nd from the rock matrix and from each other is a critical step to
avoid isobaric interferences during mass spectrometry. This is typically achieved through ion-
exchange chromatography.

o Sample Dissolution: Accurately weigh the powdered sample or mineral separate and
dissolve it in a mixture of concentrated hydrofluoric (HF) and nitric (HNOs) acids.[3]

e Primary lon-Exchange Column: The dissolved sample is loaded onto a cation-exchange
column (e.g., with AG50W-X8 resin). The bulk of the major elements are washed away, while
the rare earth elements are retained on the resin. The REE fraction is then eluted with a
stronger acid.[3][8]

e Secondary lon-Exchange Column: The collected REE fraction is then passed through a
second ion-exchange column packed with a resin that has a high affinity for separating
individual rare earth elements (e.g., Ln Spec resin coated with HDEHP).[9] By using a
specific concentration of acid as an eluent (e.g., HCI), Nd and Sm can be collected in
separate fractions.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://labs.wsu.edu/rigl/prepare/
https://labs.wsu.edu/rigl/prepare/
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
http://www.igg.cas.cn/sourcedb_igg_cas/cn/zjrck/zgjgcs/201502/W020200525529252137541.pdf
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
https://scispace.com/pdf/the-sm-nd-isotopic-method-in-the-geochronology-laboratory-of-m7ugrjkbx1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometric Analysis

The isotopic compositions of Sm and Nd are measured using a Thermal lonization Mass
Spectrometer (TIMS), which provides high precision and accuracy.

o Filament Loading: The purified Sm and Nd fractions are loaded onto separate outgassed
rhenium (Re) filaments. A small amount of an activator, such as phosphoric acid (HsPOa),
may be added to enhance ionization.[10]

 |sotopic Measurement: The filaments are heated in the mass spectrometer to ionize the
sample. The resulting ion beams are accelerated and separated by mass in a magnetic field.
The intensities of the different isotope beams are measured simultaneously by multiple
Faraday cup collectors.

e Mass Fractionation Correction: During analysis, lighter isotopes are ionized and evaporated
more readily than heavier isotopes, a process known as mass fractionation. To correct for
this, the measured Nd isotope ratios are normalized to a stable and abundant isotope ratio
that is assumed to be constant in nature, typically 1#6Nd/**4Nd = 0.7219.[5][6]

Data Analysis: The Isochron Method

The age of a suite of cogenetic rocks or minerals is determined using the isochron method.[11]
This involves plotting the measured 143Nd/*44Nd ratios against the 14’Sm/*44Nd ratios for
multiple samples.

The isochron equation is:

(143N d/***Nd)present = (143Nd/**4Nd)initial + (*47Sm/1*4Nd)present * (e”(At) - 1)

where:

e M\is the decay constant of 147Sm

 tis the time elapsed since the formation of the rock/mineral (the age)

On an isochron diagram, the data points for cogenetic samples will form a straight line.

e The slope of this line is equal to (e”(At) - 1), from which the age (t) can be calculated.
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e The y-intercept of the line gives the initial 143Nd/**4Nd ratio of the rock suite at the time of its
formation. This initial ratio provides valuable information about the source of the magma from
which the rocks formed.

Mandatory Visualizations
Sm-Nd Decay and Isochron Diagram

Sm-Nd Decay and Isochron Plot

Radioactive Decay Isochron Plot
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Caption: The decay of 147Sm to 1*3Nd and the resulting isochron plot used for age
determination.

Experimental Workflow for Sm-Nd Geochronology
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Sm-Nd Geochronology Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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